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Compound of Interest

Compound Name: Barium periodate

Cat. No.: B1603633

Disclaimer: The following application notes and protocols are compiled based on available
scientific literature and patents. However, there is a notable scarcity of detailed, peer-reviewed
research specifically on the use of barium periodate in pyrotechnic compositions. Much of the
information is extrapolated from research on related compounds, such as sodium and
potassium periodates, and more common barium-based oxidizers like barium nitrate.
Therefore, these notes and protocols should be considered as a starting point for research and
development, and all experimental work should be conducted with appropriate safety
precautions by qualified personnel.

Introduction

Barium periodate, Ba(IOa4)2, is an inorganic salt with potential applications in pyrotechnics as
both an oxidizer and a green colorant. Periodate-based oxidizers are of increasing interest as
environmentally friendlier alternatives to perchlorates.[1][2] While barium compounds are
traditionally used to produce green light in fireworks, there is a drive to develop barium-free
compositions due to environmental and health concerns.[1][3] Barium periodate occupies a
unique theoretical position, combining the green-coloring properties of barium with the oxidizing
potential of the periodate anion.

Limited patent literature suggests a role for barium periodate as a burning rate depressing
agent in solid propellants. Commercial suppliers also claim its utility in producing vivid green
flames and smoke effects. This document provides an overview of its potential applications,
hypothetical formulations, and protocols for preparation and testing.
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Potential Applications in Pyrotechnics

e Green Color Compositions: The primary theorized application is in the formulation of
pyrotechnics that produce a green flame. Upon combustion, barium monochloride (BaCl*) is
the species responsible for the green emission. A chlorine donor is typically required in the
composition to facilitate its formation.[4]

o Flash Powders: Compositions of periodate salts with metal fuels such as magnalium (an
alloy of magnesium and aluminum) are known to produce a bright flash of light.[1]

» Gas Generators: Periodate-based formulations are being investigated for gas generation
applications, suggesting that barium periodate could also be explored in this context.[2]

e Burning Rate Modifier: As indicated in patent literature, barium periodate may be used to
slow down the combustion rate of propellants and other pyrotechnic compositions.

Hypothetical Formulations and Performance

Due to the lack of specific data for barium periodate, the following tables present
representative data from compositions using sodium periodate and barium nitrate to provide a
baseline for expected performance characteristics.

Table 1: Representative Performance of Periodate-Based
Compositions

- Fuel:Oxidizer Ratio .
Fuel Oxidizer ] Observations
(by weight)

Magnalium Sodium Periodate 50:50 Bright flash of light.[1]

Used in pyrotechnic
time delay

Boron Carbide Sodium Periodate Varies compositions with
inverse burning rates
of 1.3-20.8 s/cm.[1]
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Table 2: Representative Performance of Barium Nitrate-

| C .

Additional .
Luminous Peak Burn
L Component Burn Rate .
Fuel Oxidizer Intensity Temperatur
s (by (mmls)
. (cd) e (°C)
weight)
_ Phenolic
) Barium )
Magnesium ) Resin 12,5 47235.6 1594.5
Nitrate _
(binder)
] Barium Nitrocellulose
Magnesium ] ] 9.0 3242.9 1432.6
Nitrate (binder)
) Sulfur,
_ Barium _ Strobe effect
Magnalium ) Nitrocellulose -
Nitrate _ observed
(binder)

Data in Table 2 is illustrative and sourced from studies on similar compositions.[5][6]

Experimental Protocols

The following are hypothetical protocols for the preparation and testing of pyrotechnic
compositions containing barium periodate. These are based on standard pyrotechnic
laboratory practices.

Protocol 1: Preparation of a Barium Periodate-Based
Green Color Composition

Objective: To prepare a pyrotechnic composition for the production of a green flame using
barium periodate as the oxidizer and colorant.

Materials:
o Barium Periodate (Ba(10a4)2)

e Magnalium powder (50/50 alloy, <63 pm)
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Polyvinyl Chloride (PVC) powder (as chlorine donor)
Red gum (as binder and fuel)

Acetone or Ethanol (solvent)

Antistatic weigh boats and non-sparking spatulas
Sieves for mixing and granulation

Drying oven

Procedure:

Drying: Dry all individual components in a drying oven at 60°C for at least 4 hours to remove
any moisture.

Weighing: Accurately weigh the components according to the desired formulation (e.g.,
Barium Periodate: 55%, Magnalium: 20%, PVC: 15%, Red Gum: 10%).

Dry Mixing: In a designated mixing area with appropriate safety shields, thoroughly mix the
powders. This can be achieved by gently passing the mixture through a fine-mesh sieve
multiple times until a homogenous powder is obtained. This is a critical step to ensure
consistent burning.

Binder Preparation: In a separate beaker, dissolve the red gum in a minimal amount of
acetone or ethanol to create a slurry.

Wet Granulation: Slowly add the dry-mixed powder to the binder slurry while mixing to form a
damp, dough-like consistency.

Granulation and Drying: Force the damp mass through a coarse sieve to create granules.
Spread the granules on a paper-lined tray and allow them to air dry in a well-ventilated area
until the solvent has completely evaporated. A drying oven set to a low temperature (e.g.,
50°C) can be used to expedite this process.

Consolidation: The dried granules can then be pressed into pellets or tubes using a hydraulic
press for testing.
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Protocol 2: Safety and Performance Testing

Objective: To evaluate the safety and performance characteristics of the prepared barium
periodate composition.

A. Sensitivity Testing:

e Impact Sensitivity: Use a fall hammer apparatus to determine the energy required to initiate
the composition upon impact. Record the height at which a 2 kg weight causes initiation in
50% of trials (Hso).

« Friction Sensitivity: Employ a friction testing machine to assess the composition's sensitivity
to frictional stimuli. Record the load at which initiation occurs.

» Electrostatic Discharge (ESD) Sensitivity: Test the composition's susceptibility to ignition by
an electric spark. Determine the minimum voltage required for ignition.

B. Performance Testing:

e Burn Rate: Press the granulated composition into a cardboard tube of known length. Ignite
one end and record the time it takes for the flame front to travel the length of the tube.
Calculate the burn rate in mm/s.[5]

e Luminous Intensity: Ignite a pressed pellet of the composition in front of a photometer to
measure the luminous intensity in candela.

o Spectral Analysis: Use a spectrometer to analyze the light emitted during combustion to
confirm the presence and quality of the green color emission from BaCl+.

Visualizations
Diagram 1: Signhaling Pathway of Barium Periodate in a
Green Pyrotechnic Flame
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Caption: Role of barium periodate in a green pyrotechnic flame.
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Diagram 2: Experimental Workflow for Composition
Testing
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Caption: Workflow for pyrotechnic composition safety and performance testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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